Cas no 492-21-7 (9H-xanthene-9-thione)

9H-xanthene-9-thione structure

Product Name:9H-xanthene-9-thione

CAS No:492-21-7

Molecular Formula:C₁₃H₈OS

Molecular Weight:212.26700

CID:932274

PubChem ID:300362

9H-xanthene-9-thione Properties

Names and Identifiers

- 9H-xanthene-9-thione
- 9-THIOXANTHENONE
- xanthene-9-thione
- 9H-Xanthene,9-thioxo
- 9H-xanthone-9-thione
- Dibenzopyran-4-thione
- F0401-0133
- S2-xanthione
- thioxanthene-9-one
- Xanthen-9-thion
- Xanthenethione
- Xanthione
- 492-21-7
- 9H-Xanthen-9-one, 9-thio-
- Xanthion
- SCHEMBL195537
- AKOS003621303
- DTXSID60306237
- AR-423/41051429
- CHEMBL502408
- SR-01000443132-1
- NSC174726
- STK331997
- InChI=1/C13H8OS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8
- NSC-174726
- CCG-248406
- VKLOKHJKPPJQMM-UHFFFAOYSA-N
- 9H-Xanthene, 9-thioxo-
- SR-01000443132
- EU-0039240
- +Expand
- InChIKey： VKLOKHJKPPJQMM-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H8OS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H
- SMILES： C1=CC=C2C(=C1)C(=S)C3=CC=CC=C3O2

Computed Properties

Exact Mass: 212.03000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 212.03
Heavy Atom Count: 15
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 41.3Å²

Experimental Properties

LogP: 4.31550
PSA: 45.23000
Refractive Index: 1.722
Boiling Point: 339.9°C at 760 mmHg
Flash Point: 159.4°C
Density: 1.33

9H-xanthene-9-thione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG29449-10mg	9-THIOXANTHENONE	492-21-7	95%	10mg	$225.00	2024-04-19
Life Chemicals	F0401-0133-2μmol	9H-xanthene-9-thione	492-21-7	90%+	2μl	$57.0

9H-xanthene-9-thione Related Literature

1. Mechanism and dynamics of intramolecular triplet state decay of 1-propyl-4-thiouracil and its α-methyl-substituted derivatives studied in perfluoro-1,3-dimethylcyclohexane

Grazyna Wenska,Katarzyna Taras-Go?lińska,Adam ?ukaszewicz,Gotard Burdziński,Jacek Koput,Andrzej Maciejewski Photochem. Photobiol. Sci. 2011 10 1294
2. Aromatic thioketone-mediated radical polymerization of methacrylates and the preparation of amphiphilic quasi-block copolymers

Haoyu Yu,Jianwei Shao,Dong Chen,Li Wang,Wantai Yang Polym. Chem. 2020 11 3251
3. Triplet states of aromatic thioketones supported on cellulose

M Sikorski,F Wilkinson,J L. Bourdelande,R Gonzalez Moreno,R P. Steer Phys. Chem. Chem. Phys. 1999 1 3639
4. Photochemical cycloaddition of thiocarbonyl compounds to diphenylketene and a related ketenimine

John D. Coyle,Patricia A. Rapley,Johan Kamphuis,Hendrik J. T. Bos J. Chem. Soc. Perkin Trans. 1 1985 1957
5. Photochemical reactions of pyridine-4-thiones and acridine-9-thiones with alkenes

Takehiko Nishio J. Chem. Soc. Perkin Trans. 1 1987 1225
6. Triplet state decay of some thioketones in solution

Marek Sikorski,Igor V. Khmelinskii,Wlodzimierz Augustyniak,Francis Wilkinson J. Chem. Soc. Faraday Trans. 1996 92 3487
7. The thermal cycloaddition of substituted thiobenzophenones with phenylallene: mechanism and linear free energy relationships of reaction rates

Johan Kamphuis,A. Peter Ruijter,Hendrik J. T. Bos J. Chem. Soc. Perkin Trans. 2 1987 907
8. An extremely short-lived 1,4-biradical as intermediate in the photo-cycloaddition reactions of triplet state aromatic thiones with allenes

Johan Kamphuis,Hendrik J. T. Bos,Robert J. Visser,Bert H. Huizer,Cyril A. G. O. Varma J. Chem. Soc. Perkin Trans. 2 1986 1867
9. Optical detection of sulfur mustard contaminated surfaces based on a sprayable fluorescent probe

Bin Ma,Guomin Zuo,Bin Dong,Shi Gao,Lijuan You,Xuefeng Wang New J. Chem. 2021 45 20569
10. Overcrowded 1,8-diazafluorenylidene-chalcoxanthenes. Introducing nitrogens at the fjord regions of bistricyclic aromatic enes

Amalia Levy,Shmuel Cohen,Israel Agranat Org. Biomol. Chem. 2003 1 2755

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